(-)-Threo-isodihomocitric acid
Overview
Description
(-)-threo-isodihomocitric acid is a tricarboxylic acid that is pimelic acid carrying an additional carboxy substituent at position 3 as well as a hydroxy substituent at position 2 (the 2R,3S-diastereomer). It is a tricarboxylic acid and a secondary alcohol. It is a conjugate acid of a (-)-threo-isodihomocitrate(3-).
Scientific Research Applications
Conformational Analysis and Computational Studies
The conformational characteristics of threo-isomers, which include compounds structurally similar to (-)-threo-isodihomocitric acid, have been extensively studied. These studies focus on understanding the molecular structure and behavior of such compounds. For instance, Ganguly et al. (2008) conducted a conformational analysis of 2-(1-adamantyl)-3-hydroxybutyric acid, a compound with a threo-isomer, using NMR spectroscopy and computational methods. This research provides insights into the conformational stability and intramolecular interactions of threo-isomers, which can be relevant to understanding the properties of this compound (Ganguly et al., 2008).
Antioxidant Activity and Biosynthesis
The antioxidant properties of isocitric acid, closely related to this compound, have been investigated. Morgunov et al. (2018, 2019) explored the effect of biologically active threo-isocitric acid on oxidative stress, finding it to be a potent antioxidant. These studies contribute to understanding the potential therapeutic applications of this compound in combating oxidative stress-related conditions (Morgunov et al., 2018); (Morgunov et al., 2019).
Enzyme Studies and Metabolic Pathways
Enzymatic studies involving isocitrate dehydrogenase and its interaction with isocitrate isomers, including threo-isocitrate, provide foundational knowledge about metabolic pathways and enzyme functions relevant to this compound. Howell et al. (2000) focused on enzymes that interact with various isomers of isocitrate, which could inform how this compound interacts with biological systems (Howell et al., 2000).
Microbial Production and Biomedical Applications
The microbial production of isocitric acid isomers and their potential biomedical applications have been explored. Kamzolova et al. (2020, 2018) investigated the production of isocitric acid by yeast and its potential in medicine and food, indicating possible applications of this compound in these fields (Kamzolova et al., 2020); (Kamzolova et al., 2018).
Properties
Molecular Formula |
C8H12O7 |
|---|---|
Molecular Weight |
220.18 g/mol |
IUPAC Name |
(1R,2S)-1-hydroxypentane-1,2,5-tricarboxylic acid |
InChI |
InChI=1S/C8H12O7/c9-5(10)3-1-2-4(7(12)13)6(11)8(14)15/h4,6,11H,1-3H2,(H,9,10)(H,12,13)(H,14,15)/t4-,6+/m0/s1 |
InChI Key |
KVEBLTAWTCBJNF-UJURSFKZSA-N |
Isomeric SMILES |
C(C[C@@H]([C@H](C(=O)O)O)C(=O)O)CC(=O)O |
SMILES |
C(CC(C(C(=O)O)O)C(=O)O)CC(=O)O |
Canonical SMILES |
C(CC(C(C(=O)O)O)C(=O)O)CC(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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